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Compound of Interest

Compound Name: 1-Hexanesulfonic acid

Cat. No.: B088844 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety precautions and handling guidelines for 1-
Hexanesulfonic acid (CAS 13595-73-8). The information presented is intended to support

laboratory safety protocols and to ensure the well-being of personnel working with this

corrosive compound.

Chemical and Physical Properties
1-Hexanesulfonic acid is a strong acid that requires careful handling due to its corrosive

nature. A summary of its key physical and chemical properties is provided in the table below.

Property Value Reference

Molecular Formula C₆H₁₄O₃S [1][2]

Molecular Weight 166.24 g/mol [1][2]

Appearance Colorless liquid [2]

Melting Point 16.1 °C

Boiling Point 174 °C [2]

Density 1.137 g/cm³ [2][3]
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Hazard Identification and GHS Classification
1-Hexanesulfonic acid is classified as a hazardous substance. The Globally Harmonized

System (GHS) of Classification and Labelling of Chemicals provides the following

classifications:

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 1B
H314: Causes severe skin

burns and eye damage

Serious Eye Damage/Eye

Irritation
1

H318: Causes serious eye

damage

Specific Target Organ Toxicity

(Single Exposure)
3

H335: May cause respiratory

irritation

Signal Word: Danger[1]

Toxicological Data
Detailed quantitative toxicological data, such as LD50 or LC50 values for 1-Hexanesulfonic
acid, are not readily available in the public domain. However, based on its GHS classification, it

is known to be corrosive and can cause severe damage to tissues upon contact. The primary

hazards are associated with its corrosive properties.[1][4][5]

Personal Protective Equipment (PPE)
Appropriate personal protective equipment is mandatory when handling 1-Hexanesulfonic
acid to prevent contact and exposure.
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PPE Type Specification

Eye/Face Protection Chemical safety goggles and a face shield.

Hand Protection
Chemical-resistant gloves (e.g., nitrile,

neoprene, or butyl rubber).

Skin and Body Protection
A chemical-resistant apron or lab coat, long

pants, and closed-toe shoes.

Respiratory Protection

Use in a well-ventilated area or under a fume

hood. If ventilation is inadequate, a NIOSH-

approved respirator with an appropriate

cartridge for acid gases should be used.

Handling and Storage
Proper handling and storage procedures are critical to maintaining a safe laboratory

environment.

Aspect Guideline

Handling

- Always work in a well-ventilated area,

preferably within a certified chemical fume hood.

- Avoid direct contact with skin, eyes, and

clothing. - Do not breathe vapor or mist. - When

diluting, always add acid to water slowly, never

the other way around. - Use appropriate, clearly

labeled containers.

Storage

- Store in a cool, dry, and well-ventilated area. -

Keep containers tightly closed. - Store away

from incompatible materials such as bases,

oxidizing agents, and reducing agents. - Store in

a corrosive-resistant cabinet.

First Aid Measures
In the event of exposure to 1-Hexanesulfonic acid, immediate action is crucial.
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Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes. Seek immediate medical

attention.

Inhalation

Remove victim to fresh air and keep at rest in a

position comfortable for breathing. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

Spill and Disposal Procedures
In the event of a spill, follow these procedures to ensure safety and proper cleanup. For

disposal, adhere to local, state, and federal regulations.
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Procedure Description

Spill Response

- Evacuate the area and ensure adequate

ventilation. - Wear appropriate PPE. - For small

spills, contain the spill with an inert absorbent

material (e.g., sand, vermiculite). - Neutralize

the spill with a suitable agent like sodium

bicarbonate. - Collect the neutralized material

into a suitable container for disposal. - For large

spills, contact your institution's environmental

health and safety department.

Disposal

- Dispose of waste in accordance with all

applicable federal, state, and local regulations. -

Do not dispose of down the drain unless

properly neutralized and permitted by local

regulations.

Experimental Protocol: In Vitro Skin Corrosion
Assessment (OECD TG 431)
While a specific, published experimental protocol for the skin corrosion testing of 1-
Hexanesulfonic acid is not available, the following is a detailed methodology based on the

OECD Test Guideline 431 for an in vitro skin corrosion test using a reconstructed human

epidermis (RhE) model. This is a representative protocol that would be adapted for the specific

test substance.[6][7][8][9]

Objective: To determine the skin corrosion potential of 1-Hexanesulfonic acid by assessing its

effect on the cell viability of a reconstructed human epidermis model.

Materials:

1-Hexanesulfonic acid (test substance)

Reconstructed human epidermis (RhE) tissue models (e.g., EpiDerm™, EpiSkin™,

SkinEthic™)
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Assay medium appropriate for the RhE model

Phosphate-buffered saline (PBS)

Positive control (e.g., glacial acetic acid)

Negative control (e.g., sterile deionized water)

MTT reagent (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) at 1 mg/mL

Isopropanol or other suitable solvent for formazan extraction

Multi-well plates (e.g., 6-well, 24-well)

Positive displacement pipette

Incubator (37°C, 5% CO₂)

Spectrophotometer (plate reader) capable of reading absorbance at 570 nm

Procedure:

Tissue Preparation: Upon receipt, RhE tissues are pre-incubated in the provided assay

medium at 37°C and 5% CO₂ for a specified period according to the manufacturer's

instructions.

Application of Test Substance:

A defined volume (e.g., 25-50 µL) of undiluted 1-Hexanesulfonic acid is applied topically

to the surface of the RhE tissue.

Separate tissues are used for the positive and negative controls.

The test is performed in triplicate for each substance and exposure time.

Exposure Times: The tissues are exposed to the test substance for two different time points:

3 minutes and 1 hour.
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Rinsing: After the exposure period, the test substance is thoroughly rinsed from the tissue

surface with PBS.

MTT Assay:

The rinsed tissues are transferred to a new multi-well plate containing the MTT solution.

The tissues are incubated with the MTT solution for 3 hours at 37°C and 5% CO₂. During

this time, viable cells will convert the MTT into a blue formazan precipitate.

Formazan Extraction:

After incubation, the tissues are removed from the MTT solution and placed in a new plate.

A defined volume of isopropanol is added to each tissue to extract the formazan

precipitate. This is typically done overnight at room temperature.

Data Analysis:

The absorbance of the formazan solution is measured using a spectrophotometer at 570

nm.

The cell viability is calculated for each tissue as a percentage of the mean of the negative

control tissues.

Classification Criteria:

If the mean cell viability after a 3-minute exposure is ≤ 50%, the substance is classified

as Corrosive.

If the mean cell viability after a 3-minute exposure is > 50% and the viability after a 1-

hour exposure is ≤ 15%, the substance is classified as Corrosive.

If the mean cell viability is > 50% after 3 minutes and > 15% after 1 hour, the substance

is considered Non-Corrosive.

Visualizations
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Figure 1: Hierarchy of Controls for Handling 1-Hexanesulfonic Acid
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Figure 1: Hierarchy of Controls for Handling 1-Hexanesulfonic Acid
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Figure 2: Emergency Response for Skin Contact
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Figure 2: Emergency Response for Skin Contact

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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for-1-hexanesulfonic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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